Cas no 1082042-25-8 (4-Chloro-2-fluoro-6-methoxybenzoic acid)

• Product Name: 4-Chloro-2-fluoro-6-methoxybenzoic acid
• CAS No: 1082042-25-8
• MF: C₈H₆ClFO₃
• MW: 204.582845211029
• MDL: MFCD11845551
• CID: 1089043
• PubChem ID: 53399475
• Update Time: 2025-04-20

4-Chloro-2-fluoro-6-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-6-methoxybenzoic acid
• FCH1405975
• AK138917
• AX8260522
• MFCD11845551
• 1082042-25-8
• C71301
• CS-0150466
• AKOS022174410
• DS-6487
• DB-153742
• DTXSID60694626
• 4-Chloro-2-fluoro-6-methoxy-benzoic acid
• 4-Chloro-2-fluoro-6-methoxybenzoicacid

• MDL： MFCD11845551
• Inchi： 1S/C8H6ClFO3/c1-13-6-3-4(9)2-5(10)7(6)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： JLZRFRKBYNNGKJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(=O)O)=C(C=1)OC)F

Computed Properties

• Exact Mass: 203.9989499g/mol
• Monoisotopic Mass: 203.9989499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.1